6-Chloro-7-methyl-4-oxochromene-2-carboxylic acid
Overview
Description
6-Chloro-7-methyl-4-oxochromene-2-carboxylic acid, also known as 6-CMC, is a small organic compound with a wide range of applications in the scientific research field. It is a colorless solid with a molecular formula of C7H6ClO4 and a molar mass of 183.57 g/mol. 6-CMC has been studied for its potential uses in drug discovery, organic synthesis, and biochemistry.
Scientific Research Applications
Synthesis and Derivative Formation
- The homolytic chlorination of ethyl 4-oxochromen-2-carboxylate leads to several chlorine-containing esters, providing insight into the reactivity and potential applications of related compounds such as 6-Chloro-7-methyl-4-oxochromene-2-carboxylic acid in organic synthesis (Ellis & Thomas, 1974).
- Simplified synthesis methods have been developed for derivatives of 4-oxochromen-2-carboxylic acid, indicating the versatility and adaptability of these compounds in chemical synthesis (Barker & Ellis, 1970).
Structural and Spectroscopic Analysis
- The molecular structure of a related compound, 6-fluoro-7-chloro-4-oxo-4H-chromene 3-carboxylic acid, has been determined by NMR spectroscopy and X-ray crystallography, highlighting the importance of these techniques in understanding the structural properties of this compound (Barili et al., 2001).
- Mass spectrometry has been utilized for analyzing chromone derivatives, providing a basis for the spectral analysis of this compound and its derivatives (Barker & Ellis, 1971).
Potential Biological Activities
- Derivatives of 2-oxochromene-3-carboxylic acids have shown antinociceptive activity, suggesting potential biological or pharmaceutical applications for related compounds like this compound (Kirillov et al., 2015).
Chemical Reactions and Intermediates
- Research has explored the synthesis of bischromones and reactions of cyanomethyl esters, providing insights into the complex chemistry and potential applications of chromone-based compounds, including this compound (Bevan et al., 1981).
Safety and Hazards
properties
IUPAC Name |
6-chloro-7-methyl-4-oxochromene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClO4/c1-5-2-9-6(3-7(5)12)8(13)4-10(16-9)11(14)15/h2-4H,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAOFSXACYWSXCJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1Cl)C(=O)C=C(O2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70350963 |
Source
|
| Record name | SBB003227 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70350963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
262590-94-3 |
Source
|
| Record name | SBB003227 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70350963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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